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Compound of Interest

Compound Name: Potassium cinnamate

Cat. No.: B096150

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium cinnamate (CAS
16089-48-8), a compound of growing interest in the pharmaceutical, food science, and
cosmetic industries. This document consolidates key information on its physicochemical
properties, synthesis, biological activities, and mechanisms of action, presented in a structured
format for ease of reference and comparison.

Physicochemical Properties

Potassium cinnamate, the potassium salt of cinnamic acid, is a white crystalline solid.[1][2] It
is soluble in water and ethanol, and slightly soluble in acetone.[1][2] Its chemical and physical
characteristics are summarized below.
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Property Value Source

CAS Number 16089-48-8 [3][4][5]

Molecular Formula CoH7KO2 (1121516171181

Molecular Weight 186.25 g/mol [516]181[9]

Appearance White crystalline powder [2][3]

Purity > 99% [3]

pH (in solution) 8-9 [3]

Moisture <0.5% [3]

Boiling Point (Est.) 265.00 °C @ 760.00 mm Hg [9]

Flash Point (Est.) 189.50 °C [9]

Solubility Soluble in water, ethanol, and (115]
acetone

Synthesis and Manufacturing

The primary method for synthesizing potassium cinnamate involves a straightforward
neutralization reaction.

Experimental Protocol: Neutralization Reaction

Objective: To synthesize potassium cinnamate from cinnamic acid and a potassium base.
Materials:

o Cinnamic acid (pure powder)

e Potassium hydroxide (KOH) or Potassium carbonate (K2CO3)

e Deionized water

Procedure:
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e An aqueous solution of potassium hydroxide (e.g., 50 wt%) or potassium carbonate is
prepared.

o Cinnamic acid powder is gradually added to the potassium base solution with constant
stirring.

e The reaction is carried out under mild conditions, and the pH of the solution is carefully
monitored and adjusted to a final pH of approximately 8.5 to 9.5.[6]

e The resulting solution contains aqueous potassium cinnamate.

Industrial Production: Spray-Drying Process

For commercial production, a spray-drying method is often employed to obtain a stable powder
form.

Protocol:

A solution of potassium cinnamate (e.g., 14.5 wt%) is prepared via the neutralization
reaction described above.

e The solution is pre-heated to approximately 55°C.

e The heated solution is fed into a commercial spray dryer and atomized using pressure
nozzles (e.g., ~30 bar).

e The atomized droplets are contacted with heated air at an inlet temperature of about 180°C.

e The rapid evaporation of water yields a fine powder of potassium cinnamate. The outlet air
temperature is typically around 95°C.

e The final product is a powder with a low moisture content, generally less than 2 wt%.[6]
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General Synthesis Workflow for Potassium Cinnamate
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Potassium Cinnamate Synthesis Workflow.

Biological Activity and Applications

Potassium cinnamate is recognized for its broad-spectrum antimicrobial and antioxidant
properties, making it a versatile compound in various fields.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b096150?utm_src=pdf-body-img
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Antimicrobial Activity

Potassium cinnamate demonstrates significant inhibitory effects against a range of bacteria,
yeasts, and molds, positioning it as a natural alternative to synthetic preservatives like sodium
benzoate and potassium sorbate.[3][10]

Mechanism of Action: The antimicrobial action of potassium cinnamate is multifaceted:

o Cell Membrane Disruption: It directly interacts with the microbial cell membrane, increasing
its permeability and causing leakage of essential intracellular contents.[1]

e Enzyme Inhibition: Under acidic conditions, it converts to cinnamic acid, which can penetrate
the microbial cell and ionize, disrupting enzyme activity.[2][3]

o ATP Synthesis Suppression: The compound inhibits adenosine triphosphatase (ATPase)
activity, interfering with the cell's energy metabolism.[1]

e Morphological Damage: Treatment leads to observable damage to microbial cells, including
wrinkling, collapse, and eventual rupture.[10]
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Antimicrobial Mechanism of Potassium Cinnamate
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Antimicrobial Signaling Pathway.

Antimicrobial Efficacy Data: A recent study highlighted its effectiveness against common
foodborne pathogens, showing it to be superior to sodium benzoate and potassium sorbate in
certain cases.[10]
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Microorganism

Minimum Inhibitory
Concentration (MIC)

Minimum Bactericidal
Concentration (MBC)

Staphylococcus aureus 2 mg/mL 16 mg/mL
Escherichia coli 4 mg/mL 16 mg/mL
Shigella boydii 1 mg/mL 16 mg/mL
Bacillus cereus 1 mg/mL 8 mg/mL

Source: LWT-Food Science and Technology (2025)[10]

Antioxidant Activity

Potassium cinnamate acts as a moderate inducer of the Nuclear factor erythroid 2-related

factor 2 (Nrf2).[1] Nrf2 is a key transcription factor that regulates cellular defense mechanisms

against oxidative stress by enhancing the expression of antioxidant genes.[1] This property

suggests its potential use in formulations aimed at protecting cells from oxidative damage.
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Other Applications

e Food Preservation: Widely used in beverages, dairy products, canned goods, and baked
goods at recommended dosages of 0.05% - 0.2%.[3][4][11]

o Cosmetics: Used as a fragrance component and in sunscreens due to its ability to absorb
UV light and inhibit tyrosinase, which is involved in melanin formation.[5][12]
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o Wastewater Treatment: It can act as a reducing agent and flocculant, aiding in the removal of
pollutants.[1]

e Polymer Science: Serves as a starting material for the synthesis of polymaleic acid, a
polymer with various industrial uses.[1][8]

Safety and Toxicology

Potassium cinnamate is considered to have high biological safety. Its active component,
cinnamic acid, was recognized as Generally Recognized As Safe (GRAS) by the Flavor and
Extract Manufacturers Association (FEMA) in 1965.[10] In the human body, it is metabolized
into phenylalanine, an essential amino acid, with no toxic byproducts.[10]

Toxicology Data:

Test Concentration Result Conclusion

3.31+0.17% _
Far below safety risk

Hemolysis Test 8 mg/mL hemolysis (rabbit red
threshold
blood cells)
o 86.94 £ 0.21% cell Extremely low
Cytotoxicity Test 8 mg/mL

viability (K562 cells) cytotoxicity

Source: LWT-Food Science and Technology (2025)[10]

Conclusion

Potassium cinnamate is a multifunctional compound with a strong safety profile and
significant potential in drug development, food preservation, and cosmetics. Its well-
documented antimicrobial and antioxidant mechanisms provide a solid foundation for further
research into its therapeutic and industrial applications. The data and protocols presented in
this guide offer a technical resource for professionals exploring the utility of this promising
natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

